Cas no 25103-09-7 (Isooctyl mercaptoacetate)

• Product Name: Isooctyl mercaptoacetate
• CAS No: 25103-09-7
• MF: C₁₀H₂₀O₂S
• MW: 204.329602241516
• CID: 52634
• PubChem ID: 87576733
• Update Time: 2025-04-18

Isooctyl mercaptoacetate Chemical and Physical Properties

Names and Identifiers

• Isooctyl mercaptoacetate
• Isooctyl mercaptoacetate(mixture of branched chain isomers)
• Isooctyl Thioglycolate (mixture of branched chain isomers)
• 6-methylheptyl 2-sulfanylacetate
• Isooctylthioglycolate
• Acetic acid,mercapto-,isooctyl ester
• DSSTox_CID_7841
• Mercaptoacetic Acid Isooctyl Ester
• Thioglycolic Acid Isooctyl Ester
• Mercaptoacetic Acid Isooctyl Ester (mixture of branched chain isomers)
• Thioglycolic Acid Isooctyl Ester (mixture of branched chain isomers)
• 6-Methylheptyl2-mercaptoacetate
• AI3-26088
• NS00004038
• 3404M9ZDTB
• 106-76-3
• NSC 9590
• AKOS024333969
• EC 246-613-9
• ISOOCTYL THIOGLYCOLATE
• Tox21_303417
• Isooctyl 2-mercaptoacetate
• DTXSID20274221
• ISOOCTYL ALCOHOL, MERCAPTOACETATE
• ISOOCTYL THIOGLYCOLATE [HSDB]
• DSSTox_GSID_27841
• Mercaptoacetic acid, isooctyl ester
• 25103-09-7
• SCHEMBL35880
• DSSTox_RID_78587
• NCGC00164196-01
• 6-Methylheptyl sulfanylacetate #
• 6-Methylheptyl 2-mercaptoacetate
• NCGC00257485-01
• EINECS 246-613-9
• Acetic acid, mercapto- isooctyl ester
• Acetic acid, 2-mercapto-, isooctyl ester
• NSC-9590
• iso-octyl thioglycolate
• HSDB 2704
• A877708
• MFCD00022088
• CHEMBL1889775
• FT-0627440
• CAS-25103-09-7
• ISOOCTYL THIOGLYCOLATE [INCI]
• 6-Methylheptyl sulfanylacetate
• AS-10359
• BUTYLDODECYLTIN BIS(ISOOCTYLTHIOGLYCOLATE)
• Q27256307
• Acetic acid, mercapto-, isooctyl ester
• UNII-3404M9ZDTB

• MDL： MFCD00022088
• Inchi： 1S/C10H20O2S/c1-9(2)6-4-3-5-7-12-10(11)8-13/h9,13H,3-8H2,1-2H3
• InChI Key： RZBBHEJLECUBJT-UHFFFAOYSA-N
• SMILES： SCC(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 204.11800
• Monoisotopic Mass: 204.118401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0,97 g/cm3
• Melting Point: -31 C
• Boiling Point: 96°C
• Flash Point: 133°C
• Refractive Index: 1.4590 to 1.4640
• PSA: 65.10000
• LogP: 2.67580
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Isooctyl mercaptoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：2810
• Hazard Category Code： 22
• Safety Instruction： S24
• RTECS：AI7300000
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：(BD135199)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Other Chemical Reagents